1-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C16H14F3N
• Molecular Weight: 277.28 g/mol
• IUPAC Name: 1-[4-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C16H14F3N/c17-16(18,19)13-7-5-12(6-8-13)15-14-4-2-1-3-11(14)9-10-20-15/h1-8,15,20H,9-10H2
• InChI Key: YPHQWGSEPCKQEG-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C2=CC=CC=C21)C3=CC=C(C=C3)C(F)(F)F

Description

1-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C16H14F3N and its molecular weight is 277.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1-(4-(trifluoromethyl)phenyl)-3,4-dihydroisoquinoline (4.693 g, 17 mmol) (example 1b) in MeOH (24 mL) was added sodium borohydride (1.94 g, 51.1 mmol) slowly at 0° C. After addition, the mixture was stirred at 0° C. for 15 min and at RT for 2 h. The solvent was then removed and H2O (20 mL) was added to the residue. Then, a saturated NaHCO3 solution (150 mL) was added slowly and the mixture was extracted with EtOAc (2×200 mL). The combined organic extracts were dried over MgSO4 and concentrated. The residue was mixed with silica gel (4:1; residue:silica gel). The solid mixture was purified by silica gel flash column chromatography using ISCO instrument (solid loading, 20%-100% EtOAc/hexane) to give the title compound as a white solid. MS (ESI, positive ion) m/z: 278 (M+H).

Synthesis routes and methods II

Procedure details

Enantiomers of 1-(4-(trifluoromethyl)phenyl)-1,2,3,4-tetrahydroisoquinoline (2.120 g, 7.46 mmol, racemic mixture) were separated by using chiral SFC (Chiralcel AD-H (250×21 Mm), 45% methanol/CO2 (100 bar), 65 mL/min, 220 nm) to give 877 mg of the title compound as a light yellow solid. MS (ESI, positive ion) m/z: 278 (M+H).